
Application Notes: YX-2-107 for Studying
Kinase-Independent Functions of CDK6

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: YX-2-107
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclin-dependent kinase 6 (CDK6) is a key regulator of the cell cycle, primarily known for its

kinase activity in partnership with D-type cyclins to phosphorylate the retinoblastoma protein

(Rb), leading to G1-S phase transition.[1] However, emerging evidence has illuminated critical

kinase-independent functions of CDK6, particularly in transcriptional regulation, which

contribute to its oncogenic potential.[2][3][4] These non-catalytic roles present a challenge for

traditional kinase inhibitors, which only block the enzyme's active site.

YX-2-107 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to

address this challenge by inducing the degradation of the entire CDK6 protein.[5][6] This

molecule comprises a ligand that binds to CDK6, a linker, and a ligand that recruits an E3

ubiquitin ligase (specifically Cereblon or CRBN).[6][7] This ternary complex formation (CDK6-

YX-2-107-CRBN) leads to the ubiquitination and subsequent proteasomal degradation of

CDK6, effectively eliminating both its kinase-dependent and kinase-independent functions.[6][7]

This dual action makes YX-2-107 a superior tool for studying the full scope of CDK6 biology
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and a promising therapeutic strategy for CDK6-dependent malignancies like Philadelphia

chromosome-positive acute lymphoblastic leukemia (Ph+ ALL).[7][8]

Mechanism of Action of YX-2-107
YX-2-107 operates by hijacking the cell's natural protein disposal system, the ubiquitin-

proteasome system. By bringing CDK6 into close proximity with the CRBN E3 ligase, it

facilitates the transfer of ubiquitin molecules to CDK6. This "kiss of death" marks the CDK6

protein for destruction by the 26S proteasome, leading to its rapid and selective degradation

within the cell.[7] This degradation-based mechanism provides a more profound and durable

suppression of CDK6-mediated activities compared to small molecule inhibitors.
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Western Blot Workflow

1. Cell Culture
(e.g., BV173 cells)

2. Treatment with YX-2-107
(e.g., 0-1000 nM, 4h)

3. Cell Lysis

4. Protein Quantification
(BCA Assay)

5. SDS-PAGE

6. Transfer to PVDF membrane

7. Blocking

8. Primary Antibody Incubation
(anti-CDK6, anti-Actin)

9. Secondary Antibody Incubation

10. Chemiluminescent Detection

 

In Vivo Xenograft Workflow

1. Inject Ph+ ALL cells
into immunocompromised mice

2. Monitor for leukemia engraftment

3. Randomize mice into
treatment groups

4. Administer YX-2-107
(e.g., 150 mg/kg, i.p.)

5. Monitor leukemia burden
and animal health

6. Endpoint analysis
(e.g., survival, tissue analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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